Cas no 19198-88-0 (1-Bromo-4-methyl-3-hexene)

• Product Name: 1-Bromo-4-methyl-3-hexene
• CAS No: 19198-88-0
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 88047
• PubChem ID: 12466020
• Update Time: 2025-04-18

1-Bromo-4-methyl-3-hexene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-methyl-3-hexene
• 1-bromo-4-methylhex-3-ene
• 1-Brom-4-methyl-3-hexen
• 1-Brom-4-methyl-hex-3-en
• 1-bromo-4-methyl-hex-3-ene
• 3-Hexene,1-bromo-4-methyl
• 4-methyl-3-hexenyl bromide
• 6-Bromo-3-methylhex-3-ene
• 3-Hexene,1-bromo-4-methyl-
• SCHEMBL9808280
• AKOS005254568
• 19198-88-0
• (E)-1-bromo-4-methylhex-3-ene
• VNXHKKCMHWXNJW-UHFFFAOYSA-N
• DTXSID00694140
• 3-Hexene, 1-bromo-4-methyl-
• AKOS026730712

• Inchi： 1S/C7H13Br/c1-3-7(2)5-4-6-8/h5H,3-4,6H2,1-2H3
• InChI Key： VNXHKKCMHWXNJW-UHFFFAOYSA-N
• SMILES： BrCCC=C(C)CC
• BRN： 1737183

Computed Properties

• Exact Mass: 176.02000
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1,187 g/cm3
• Boiling Point: 86-88°C 35mm
• Flash Point: 86-88°C/35mm
• Refractive Index: 1.4767
• PSA: 0.00000
• LogP: 3.12770
• Solubility: Uncertain

1-Bromo-4-methyl-3-hexene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Safety Term：S26;S36
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides